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Compound of Interest

Compound Name: 5-(Benzyloxy)nicotinic acid
CAS No.: 263270-34-4
Cat. No.: B3050489

Get Quote

. J

Executive Summary: Immediate Action Directives

For the researcher requiring immediate guidance, this section outlines the non-negotiable "Do's
and Don'ts" for handling 5-(Benzyloxy)nicotinic acid waste.
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Category

Directive

Primary Disposal Method

High-Temperature Incineration. Do not landfill.

Drain Disposal

STRICTLY PROHIBITED. Do not flush down

laboratory sinks, regardless of dilution.[1]

Waste Stream

Segregate as Solid Organic Waste (if powder) or
Non-Halogenated Organic Solvent Waste (if
dissolved in DMSO/Methanol).

INCOMPATIBLE with strong oxidizers (e.qg.,

Compatibility o )
Nitric Acid, Perchlorates) and Strong Bases.[1]
Not P- or U-listed. Classify as Non-Regulated
Chemical Waste unless mixed with listed
RCRA Status

solvents, but treat as Hazardous for internal

safety.[1]

Chemical Identity & Hazard Profile[2][3][4][5][6][7]

Understanding the physicochemical properties is the foundation of a safe disposal plan. The

lipophilic benzyloxy group attached to the pyridine ring increases this compound's persistence

compared to simple nicotinic acid.

Physicochemical Properties Table[2]
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Property Data Relevance to Disposal
Chemical Name 5-(Benzyloxy)nicotinic acid Identifier for manifests.
CAS Number 263270-34-4 Required for waste labeling.

Nitrogen content requires
Molecular Formula Ci13H11NO3 incineration with scrubber
(NOx control).

) Solid (White to off-white Dust generation hazard during
Physical State
powder) transfer.

Can react exothermically with

Acidity (pKa) ~3.5 - 4.8 (COOH group)
bases.
N Low in water; Soluble in dictates liquid waste
Solubility )
DMSO, MeOH segregation.[1]

GHS Hazard Classification[3][6][8][9]

Signal Word: Warning

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[5][6][2][7]1[3][8][4]

H335: May cause respiratory irritation.[3]

Regulatory Classification (RCRA Logic)

As a Senior Application Scientist, | must clarify the regulatory status. Many researchers assume
all lab chemicals are "Hazardous Waste" by law, but the distinction matters for your facility's
generator status.[1]

o Listed Waste Check: 5-(Benzyloxy)nicotinic acid is not found on the EPA's P-list (Acutely
Hazardous) or U-list (Toxic).

e Characteristic Waste Check:
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[e]

Ignitability (D001): No (Solid).

o

Corrosivity (D002): Only if in aqueous solution with pH

2.

[¢]

Reactivity (D003): Stable.[5][3]

[¢]

Toxicity (D004-D043): Does not contain heavy metals or specific regulated organics like
pyridine (pure) above regulatory levels.

Conclusion: While technically "Non-Regulated” by RCRA in its pure solid form, Best Laboratory
Practice (BLP) mandates managing it as Hazardous Chemical Waste due to its
pharmacological activity and potential for environmental toxicity.

Disposal Workflows

The following diagrams and protocols detail the operational steps for disposal.

Disposal Decision Tree (Visualization)
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Waste Generation:
5-(Benzyloxy)nicotinic acid

Physical State?

Solid / Powder Liquid Solution

Is it Pure Compound?

Solvent Type?

Contaminated Debris Halogenated Non-Halogenated
(Gloves, Weigh Boats) (DCM, Chloroform) (DMSO, Methanol, Ethanol)

Aqueous Buffer

Collect in Wide-Mouth Jar Double Bag (Clear Poly) Container: Halogenated Waste Container: Non-Halogenated Waste
Label: 'Solid Chemical Waste' Label: 'Solid Organic Waste' Code: F002 (likely) Code: FO03/F005

Do NOT Drain Dispose.
Collect as 'Aqueous Chemical Waste'

Transfer to EHS /
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-(Benzyloxy)nicotinic acid waste streams based on
physical state and solvent matrix.
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Detailed Protocols
Protocol A: Solid Waste (Pure Compound)

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Avoid narrow-neck bottles to prevent dust generation during transfer.

e Transfer:
o Wear Nitrile gloves, safety glasses, and a lab coat.[1]
o If handling >10g, use a powder hood or local exhaust ventilation.[1]
o Transfer the solid gently to avoiding lofting dust.[9]
e Labeling:
o Chemical Name: "5-(Benzyloxy)nicotinic acid” (Do not use abbreviations like "5-BNA").

o Hazards: Check "Irritant".[3][10]

Protocol B: Liquid Waste (Stock Solutions)

Researchers often dissolve this compound in DMSO or Methanol for biological assays.
e Segregation:

o DMSO/Methanol/Ethanol solutions: Dispose of in the Non-Halogenated Organic waste
stream.

o DCM/Chloroform solutions: Dispose of in the Halogenated Organic waste stream.

o Compatibility Check: Ensure the waste container does NOT contain strong oxidizers (e.g.,
Nitric Acid waste). The pyridine ring is stable, but organic acids can react violently with
oxidizing acids.[1]

Safety & Compatibility (The "Why")

Trust in a safety protocol comes from understanding the causality of the hazards.
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Chemical Incompatibility Matrix

Chemical Class Compatibility

Mechanism of Hazard

Strong Oxidizers (Nitric Acid,
, INCOMPATIBLE
Peroxides)

Potential for violent oxidation
of the benzyloxy group;

fire/explosion risk.

Strong Bases (NaOH, KOH) Caution

Exothermic acid-base
neutralization.[1] While not
explosive, rapid mixing can

cause boiling/splashing.[1]

Reducing Agents Generally Compatible

No immediate violent reaction
expected under ambient

conditions.

Emergency Response (Spills)

« Isolation: Mark the area. If dust is airborne, evacuate the lab for 15 minutes to allow settling.

[1]

o PPE: Double nitrile gloves, N95 respirator (if powder is loose), goggles.[1]

e Cleanup:

o Solid: Do not dry sweep. Cover with wet paper towels (dampened with water) to suppress

dust, then scoop into a waste bag.[1]

o Liquid: Absorb with vermiculite or chem-pads.

o Decontamination: Wipe surface with 10% ethanol followed by soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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